Cas no 1112851-50-9 (5,6-dimethoxypicolinonitrile)

• Product Name: 5,6-dimethoxypicolinonitrile
• CAS No: 1112851-50-9
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD11857661
• CID: 1066566
• PubChem ID: 329771529
• Update Time: 2025-10-24

5,6-dimethoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethoxypicolinonitrile
• 2,3-dimethoxy-6-cvanopyridine
• 2,3-dimethoxy-6-cyanopyridine
• 6-CYANO-2,3-DIMETHOXY-PYRIDINE
• QC-6475
• 5,6-Dimethoxypicolinonitrile, AldrichCPR
• 1112851-50-9
• MFCD11857661
• CS-0089786
• SCHEMBL452416
• DTXSID30673847
• SB52749
• 5,6-dimethoxypyridine-2-carbonitrile
• AS-75901
• A894753
• AORRFAWKKJICET-UHFFFAOYSA-N
• AKOS006344800

• MDL： MFCD11857661
• Inchi： 1S/C8H8N2O2/c1-11-7-4-3-6(5-9)10-8(7)12-2/h3-4H,1-2H3
• InChI Key： AORRFAWKKJICET-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)N=C1OC

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14000
• LogP: 0.97048

5,6-dimethoxypicolinonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5,6-dimethoxypicolinonitrile

Introduction to 5,6-Dimethoxypicolinonitrile (CAS No. 1112851-50-9)

5,6-Dimethoxypicolinonitrile (CAS No. 1112851-50-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5,6-dimethoxypicolinonitrile consists of a pyridine ring substituted with two methoxy groups at the 5 and 6 positions, along with a nitrile group. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for drug design and synthesis. The methoxy groups contribute to the compound's lipophilicity and can influence its biological activity, while the nitrile group provides a reactive site for further chemical modifications.

Recent studies have highlighted the potential of 5,6-dimethoxypicolinonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and target key enzymes makes it a valuable lead compound for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5,6-dimethoxypicolinonitrile has also shown promise in cancer research. Studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. The compound's selective cytotoxicity against cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.

The synthesis of 5,6-dimethoxypicolinonitrile has been optimized through various methods, including classical organic synthesis routes and more recent advancements in green chemistry. These methods aim to improve yield, reduce environmental impact, and enhance the overall efficiency of the production process. One notable synthetic route involves the reaction of 2-chloro-5,6-dimethoxypyridine with cyanide ions under controlled conditions to form the desired nitrile derivative.

The physicochemical properties of 5,6-dimethoxypicolinonitrile, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different solvents and biological environments. For example, its moderate solubility in water and good solubility in organic solvents make it suitable for formulation into various dosage forms, including tablets and injectable solutions.

Clinical trials involving compounds derived from 5,6-dimethoxypicolinonitrile are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this class of compounds as viable candidates for further clinical development.

In conclusion, 5,6-dimethoxypicolinonitrile (CAS No. 1112851-50-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead molecule for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.